Cas no 2287237-45-8 (rac-(3R,4R)-4-fluoro-1-oxaspiro2.5octane)

• Product Name: rac-(3R,4R)-4-fluoro-1-oxaspiro2.5octane
• CAS No: 2287237-45-8
• MF: C₇H₁₁FO
• MW: 130.160045862198
• CID: 5466073
• PubChem ID: 137943859
• Update Time: 2025-10-28

rac-(3R,4R)-4-fluoro-1-oxaspiro2.5octane Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-Fluoro-1-oxaspiro[2.5]octane
• rac-(3R,4R)-4-fluoro-1-oxaspiro[2.5]octane
• Z3006439878
• rac-(3R,4R)-4-fluoro-1-oxaspiro2.5octane

• Inchi： 1S/C7H11FO/c8-6-3-1-2-4-7(6)5-9-7/h6H,1-5H2/t6-,7-/m1/s1
• InChI Key： NOMOYIMEWBWVEX-RNFRBKRXSA-N
• SMILES： F[C@@H]1CCCC[C@]21CO2

Computed Properties

• Exact Mass: 130.079393132 g/mol
• Monoisotopic Mass: 130.079393132 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.5
• Molecular Weight: 130.16

Additional information on rac-(3R,4R)-4-fluoro-1-oxaspiro2.5octane

Introduction to CAS No. 2287237-45-8: rac-(3R,4R)-4-Fluoro-1-Oxaspiro[2.5]octane

CAS No. 2287237-45-8, known as rac-(3R,4R)-4-Fluoro-1-Oxaspiro[2.5]octane, is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in pharmaceutical research. This compound belongs to the class of spiro compounds, which are characterized by a central spiro atom connecting two rings. The presence of a fluorine atom and an oxaspiro ring structure imparts unique chemical and biological properties to this molecule.

The chemical structure of rac-(3R,4R)-4-Fluoro-1-Oxaspiro[2.5]octane is particularly noteworthy for its chiral centers and the spiro ring system. The racemic form of this compound indicates that it is a mixture of enantiomers, which can have different biological activities and pharmacological profiles. This property makes it an interesting candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of spiro compounds in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. The introduction of a fluorine atom into the molecular structure can enhance the lipophilicity and metabolic stability of the compound, making it more suitable for drug development. Additionally, the oxaspiro ring system provides structural rigidity and conformational constraints that can influence the binding affinity and selectivity of the molecule to its target proteins.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the biological activity of rac-(3R,4R)-4-Fluoro-1-Oxaspiro[2.5]octane in vitro and in vivo. The results showed that this compound exhibited potent inhibitory effects on specific enzymes involved in inflammatory pathways. Furthermore, it demonstrated good bioavailability and low toxicity, making it a promising lead compound for further optimization.

The synthesis of rac-(3R,4R)-4-Fluoro-1-Oxaspiro[2.5]octane has been reported using various synthetic routes, including asymmetric synthesis methods to obtain enantiomerically pure forms. These methods involve multi-step reactions that require precise control over reaction conditions to achieve high yields and purity levels. The ability to synthesize enantiomerically pure forms is crucial for understanding the specific biological activities associated with each enantiomer.

In addition to its potential therapeutic applications, rac-(3R,4R)-4-Fluoro-1-Oxaspiro[2.5]octane has also been studied for its use as a building block in organic synthesis. Its unique structural features make it a valuable intermediate for constructing more complex molecules with diverse functionalities. This versatility has led to its use in the development of new materials and polymers with tailored properties.

The environmental impact of compounds like rac-(3R,4R)-4-Fluoro-1-Oxaspiro[2.5]octane is another important consideration in their development and application. Recent research has focused on developing greener synthetic methods that minimize waste and reduce the use of hazardous reagents. These efforts align with the principles of green chemistry and sustainable development.

In conclusion, CAS No. 2287237-45-8, or rac-(3R,4R)-4-Fluoro-1-Oxaspiro[2.5]octane, represents a promising compound with diverse applications in medicinal chemistry and organic synthesis. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing our understanding of spiro compounds and their applications.